Cas no 2172054-04-3 (2-1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172054-04-3
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6006583
• PubChem ID: 165600908
• Update Time: 2025-06-10

2-1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598553
• 2-[1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172054-04-3

• Inchi： 1S/C12H18N4O/c1-2-4-12-11(6-7-13)14-15-16(12)9-10-5-3-8-17-10/h10H,2-6,8-9H2,1H3
• InChI Key： HXDKZIJVTLQTFV-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CC#N)N=N1)CCC

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile

2-(1-(Oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile: A Comprehensive Overview

The compound 2-(1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2172054-04-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in various chemical reactions. The presence of the acetonitrile group further enhances its reactivity and potential applications in drug design and synthesis.

The structural features of this compound are particularly noteworthy. The oxolan-2-ylmethyl group attached to the triazole ring introduces a cyclic ether moiety, which can influence the molecule's solubility and bioavailability. Additionally, the 5-propyl substituent adds a hydrophobic alkyl chain, potentially enhancing the molecule's ability to interact with lipid-rich environments. These structural elements collectively make this compound a promising candidate for exploring novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced methodologies such as click chemistry to efficiently construct the triazole ring system. The use of copper catalysts has been particularly effective in forming stable triazole frameworks under mild reaction conditions. Furthermore, computational modeling techniques have been utilized to predict the molecule's electronic properties and its potential interactions with biological targets.

One of the most exciting developments involving this compound is its application in drug delivery systems. The acetonitrile group has been shown to facilitate the formation of bioisosteric replacements, enabling the design of molecules with improved pharmacokinetic profiles. Moreover, the incorporation of this compound into polymer-based drug carriers has demonstrated enhanced drug encapsulation efficiency and controlled release mechanisms.

In terms of biological activity, preliminary assays have revealed that 2-(1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4-yl)acetonitrile exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another area of active research is the exploration of this compound's photochemical properties. Studies have indicated that the triazole ring can act as a photosensitizer under specific light conditions, making it a candidate for photodynamic therapy applications. This dual functionality—combining chemical reactivity with photoreactivity—positions this compound as a versatile tool in both medicinal and materials chemistry.

From a synthetic perspective, chemists have developed innovative strategies to optimize the synthesis of this compound. For instance, one-step multicomponent reactions have been employed to streamline the construction of the triazole core while maintaining high yields. These advancements not only enhance the scalability of production but also reduce costs associated with large-scale manufacturing.

In conclusion, 2-(1-(oxolan-2-ylmethyl)-5-propyl-1H-1,2,3-triazol-4